Androst-5-ene-3,17-diol

• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-17,20-21H,4-11H2,1-2H3/t13?,14-,15-,16-,17?,18-,19-/m0/s1
• InChI Key: QADHLRWLCPCEKT-WJWLXVOASA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2O)CC=C4[C@@]3(CCC(C4)O)C
• SMILES: CC12CCC3C(C1CCC2O)CC=C4C3(CCC(C4)O)C
• synonyms: 5 Androstene 3,17 diol; 5 Androstene 3beta 17beta Diol; 5-Androstene-3,17-diol; 5-Androstene-3beta-17beta-Diol; Androst 5 ene 3 beta,17 beta Diol; Androst 5 ene 3,17 diol; Androst-5-ene-3 beta,17 beta-Diol; Androst-5-ene-3,17-diol; Androstenediol; Bisexovister; delta 5 Androstene 3 beta,17 beta Diol; Delta 5 Androstenediol; delta 5-Androstene-3 beta,17 beta-Diol; Delta 5-Androstenediol; Hermaphrodiol

Description

An intermediate in TESTOSTERONE biosynthesis, found in the TESTIS or the ADRENAL GLANDS. Androstenediol, derived from DEHYDROEPIANDROSTERONE by the reduction of the 17-keto group (17-HYDROXYSTEROID DEHYDROGENASES), is converted to TESTOSTERONE by the oxidation of the 3-beta hydroxyl group to a 3-keto group (3-HYDROXYSTEROID DEHYDROGENASES).

Scientific Research Applications

Steroid Analysis in Human Plasma

A method for determining various steroids, including androst-5-ene-3β17α-diol and androst-5-ene-3β,17β-diol, in human plasma has been developed. This method is significant for clinical chemistry, particularly in understanding hormone levels and their implications in various physiological conditions (Jänne, Vihko, Sjövall, & Sjövall, 1969).

Estrogen Effect on Testosterone Formation

Research on the effect of estrogen on testosterone formation in human testis has highlighted the role of androst-5-ene-3β, 17β-diol. The study provides insight into the hormonal interactions and their impact on reproductive health (Yanaihara, Troen, Troen, & Troen, 1972).

Hormonal Properties in Cancer Cells

Androst-5-ene-3β,17β-diol has been studied for its estrogenic and androgenic properties in human mammary cancer cells. This research is crucial for understanding the role of this steroid in cancer cell proliferation and its potential therapeutic implications (Hackenberg, Turgetto, Filmer, & Schulz, 1993).

Metabolism Pathways in Vivo

A study on the metabolism of androst-5-ene-3β,17β-diol in vivo provides valuable information on the conversion pathways of this steroid, which has implications in understanding its physiological roles and potential therapeutic uses (Baulieu & Robel, 1963).

Photodimerization of Steroid Enones

Research on the solid-state photodimerization of steroid enones, including androst-4-ene-3,17-dione, sheds light on the chemical properties and potential pharmaceutical applications of related steroids, including androst-5-ene-3,17-diol (DellaGreca, Iesce, Previtera, Temussi, Zarrelli, Mattia, & Puliti, 2002).

Steroid Synthesis and Characterization

Efficient methods for synthesizing and characterizing various androstene derivatives, including this compound, have been developed. These methods are vital for pharmaceutical research and the development of new drugs (Zhang & Qiu, 2006).

Radiation Syndrome Treatment

Androst-5-ene-3β,17β-diol (EAD) has been explored as a treatment agent for acute radiation syndrome (ARS). The development of analytical methods for monitoring EAD metabolism is crucial for its application in treating ARS (Zhang, Li, Meng, Zhu, Gan, Gu, Wu, Zheng, Wei, & Dou, 2017).